(2-(Methacryloyloxy)ethyl)dimethylammonium N-oxide

• CAS No.: 65605-52-9
• Molecular Formula: C10H19NO3
• Molecular Weight: 201.26 g/mol
• IUPAC Name: N,N-diethyl-2-(2-methylprop-2-enoyloxy)ethanamine oxide
• InChI: InChI=1S/C10H19NO3/c1-5-11(13,6-2)7-8-14-10(12)9(3)4/h3,5-8H2,1-2,4H3
• InChI Key: XQOIRTPEVMJXNU-UHFFFAOYSA-N
• Canonical SMILES: CC[N+](CC)(CCOC(=O)C(=C)C)[O-]

Description

(2-(Methacryloyloxy)ethyl)dimethylammonium N-oxide is a zwitterionic monomer known for its unique properties, including biocompatibility and hemocompatibility . This compound is used in the synthesis of polysulfobetaines, which are electrically neutral polymers containing both cationic and anionic groups within a single monomer unit .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-(Methacryloyloxy)ethyl)dimethylammonium N-oxide typically involves the reaction of methacrylic acid with 2-(dimethylamino)ethyl methacrylate, followed by oxidation . The reaction conditions often include the use of a suitable oxidizing agent and a controlled environment to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound involves large-scale polymerization processes. The monomer is polymerized using free-radical initiators under controlled temperature and pressure conditions to produce high-purity polysulfobetaines .

Chemical Reactions Analysis

Types of Reactions

(2-(Methacryloyloxy)ethyl)dimethylammonium N-oxide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states.

Substitution: It can undergo substitution reactions where one functional group is replaced by another.

Polymerization: The monomer can be polymerized to form polysulfobetaines.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and free-radical initiators for polymerization . The reactions are typically carried out under controlled temperature and pressure conditions to ensure high yield and purity.

Major Products Formed

The major products formed from these reactions include polysulfobetaines, which have applications in various fields due to their unique properties .

Scientific Research Applications

(2-(Methacryloyloxy)ethyl)dimethylammonium N-oxide has a wide range of scientific research applications:

Chemistry: Used in the synthesis of electrically neutral polymers with unique properties such as antielectrolyte behavior in aqueous salt solutions.

Biology: Polysulfobetaines synthesized from this compound are biocompatible and hemocompatible, making them suitable for biomedical applications.

Medicine: The compound is used in drug delivery and drug formulation due to its biocompatibility.

Industry: It is used in the production of hydrogels with properties like water retention, antifreeze, self-healing, and transparency.

Mechanism of Action

The mechanism of action of (2-(Methacryloyloxy)ethyl)dimethylammonium N-oxide involves its zwitterionic nature, which allows it to interact with various molecular targets and pathways. The compound’s unique structure enables it to form stable polymers with both cationic and anionic groups, leading to its diverse applications .

Comparison with Similar Compounds

Similar Compounds

2-(Methacryloyloxy)ethyl dimethyl-(3-sulfopropyl)ammonium hydroxide: Another zwitterionic monomer used in the synthesis of polysulfobetaines.

2-Methacryloyloxyethyl phosphorylcholine: Used in the synthesis of biocompatible polymers.

2-Trimethylammonioethyl methacrylate chloride: Used in the synthesis of polymers with unique properties.

Uniqueness

(2-(Methacryloyloxy)ethyl)dimethylammonium N-oxide stands out due to its specific zwitterionic structure, which imparts unique properties such as antielectrolyte behavior, biocompatibility, and hemocompatibility . These properties make it highly suitable for applications in biomedical fields and advanced material synthesis.